Cas no 63857-17-0 (Propanoic acid, 3-oxo-,methyl ester)

Propanoic acid, 3-oxo-,methyl ester structure

63857-17-0 structure

Product Name:Propanoic acid, 3-oxo-,methyl ester

CAS No:63857-17-0

Molecular Formula:C₄H₆O₃

Molecular Weight:102.08864

CID:516767

Propanoic acid, 3-oxo-,methyl ester Properties

Names and Identifiers

- Propanoic acid, 3-oxo-,methyl ester
- 3-OXO-PROPANOIC ACID METHYL ESTER
- methyl 3-oxopropanoate
- InChIKey： AGADEVQOWQDDFX-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H6O3/c1-7-4(6)2-3-5/h3H,2H2,1H3
- SMILES： COC(=O)CC=O

Computed Properties

Exact Mass: 102.03168
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 7

Experimental Properties

PSA: 43.37

Propanoic acid, 3-oxo-,methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Chemenu	CM338796-500g	methyl 3-oxopropanoate	63857-17-0	95%+	500g	$***	2023-05-30
Enamine	EN300-57091-0.05g	methyl 3-oxopropanoate	63857-17-0		0.05g	$348.0
eNovation Chemicals LLC	Y1112164-2g	methyl 3-oxopropanoate	63857-17-0	95%	2g	$165	2022-04-05

Propanoic acid, 3-oxo-,methyl ester Related Literature

1. Application of a modified Pictet–Spengler reaction to the synthesis of optically active tetrahydro-β-carbolines, key intermediates in the preparation of many indole alkaloids

Patrick D. Bailey,Sean P. Hollinshead J. Chem. Soc. Perkin Trans. 1 1988 739
2. Synthesis of isochroman-3-ylacetates and isochromane-γ-lactones through rearrangement of aryldioxolanylacetates

Robin G. F. Giles,Rodney W. Rickards,Badra S. Senanayake J. Chem. Soc. Perkin Trans. 1 1998 3949
3. Stereodivergent synthesis of the LFA-1 antagonist BIRT-377 by porcine liver esterase desymmetrization and Curtius rearrangement

Aaron Johnson,Matthew J. Saunders,Thomas G. Back Org. Biomol. Chem. 2015 13 1463
4. Copper(i)–catalyzed intramolecular asymmetric C-arylation of acyclic β-ester amides: enantioselective formation of chiral oxindoles

Zhuoji Deng,Jiajie Feng,Fengtao Zhou,Yifan Ouyang,Haowen Ma,Wei Zhou,Xinhao Zhang,Qian Cai Org. Chem. Front. 2021 8 4211
5. Enantioselective Michael addition of β-keto esters to methyl vinyl ketone employing a chiral N,N′-dioxide–scandium trifluoromethanesulfonate complex as a catalyst

Makoto Nakajima,Yukiko Yamaguchi,Shunichi Hashimoto Chem. Commun. 2001 1596
6. Advances in the chemical and biological diversity of heterocyclic systems incorporating pyrimido[1,6-a]pyrimidine and pyrimido[1,6-c]pyrimidine scaffolds

Khaled M. Elattar,Ba?ak Do?ru Mert,M. Monier,Ahmed El-Mekabaty RSC Adv. 2020 10 15461
7. NHC catalyzed enantioselective Coates-Claisen rearrangement: a rapid access to the dihydropyran core for oleuropein based secoiridoids

Seenuvasan Vedachalam,Nithya Murugesh,Priyanka Chakraborty,Ramasamy Karvembu,Xue-Wei Liu New J. Chem. 2018 42 1832
8. Pathways affected by 3,5-diiodo-l-thyronine in liver of high fat-fed rats: Evidence from two-dimensional electrophoresis, blue-native PAGE, and mass spectrometry

Elena Silvestri,Federica Cioffi,Daniela Glinni,Michele Ceccarelli,Assunta Lombardi,Pieter de Lange,Angela Chambery,Valeria Severino,Antonia Lanni,Fernando Goglia,Maria Moreno Mol. BioSyst. 2010 6 2256
9. Microwave-accelerated and efficient synthesis of structurally diverse N-(2,2-diphenylvinyl)-β-oxoamides

Xingpeng Chen,Yelong Lei,Duo Fu,Jiaxi Xu Org. Biomol. Chem. 2021 19 7678

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